2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione

• IUPAC Name: 2-methyl-3-phenylchromeno[2,3-d]pyrimidine-4,5-dione
• InChI: InChI=1S/C18H12N2O3/c1-11-19-17-15(16(21)13-9-5-6-10-14(13)23-17)18(22)20(11)12-7-3-2-4-8-12/h2-10H,1H3
• InChI Key: MZFLINSGPLPSMW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C(=O)C3=CC=CC=C3O2)C(=O)N1C4=CC=CC=C4
• Molecular Formula: C18H12N2O3
• Molecular Weight: 304.3 g/mol
• CAS No.: 900258-53-9

Description

The compound “2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione” is a derivative of chromene, a heterocyclic ring system in which a benzene ring and a pyran ring are fused together. Chromene derivatives have been found to have diverse biological and pharmacological activities, making them important for further development in organic synthesis and medicinal studies.

Synthesis Analysis

The synthesis of chromene and chromeno[2,3-d]pyrimidine derivatives involves modification at the 2-,4- or 7-position, and fused pyrimidine ring at 2,3-position. When heated under reflux with MeONa in BuOH, 5-acetyl-4-aminopyrimidines, acylated with carboxylic anhydrides or acid chlorides, are transformed into pyrido[2,3-d]pyrimidin-5-one derivatives.

Molecular Structure Analysis

The structure of the synthesized compounds was established on the basis of the spectral data, infrared, proton nuclear magnetic resonance, 13-Carbon nuclear magnetic resonance and mass spectroscopic data. The structure–activity relationship study revealed that the antitumor activity of the synthesized compounds was significantly affected by the lipophilicity of the substituent at the 2-,4- or 7-position for the 4H-chromenes, and 5,8-position or fused pyrimidine ring at 2,3-positions for 5H-chromeno[2,3-d]pyrimidines.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of these compounds include the cyclization of 5-acetyl-4-aminopyrimidines with carboxylic anhydrides or acid chlorides. The cyclization involves the acetyl methyl group and the amide carbonyl moiety.

Scientific Research Applications

2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has been studied for its potential applications in the fields of medicine, biochemistry, and pharmacology. In medicine, this compound has been found to possess antioxidant, anti-inflammatory, and anti-cancer effects. In biochemistry, this compound has been used as a fluorescent probe to detect and quantify proteins in living cells. In pharmacology, this compound has been studied for its potential use as a drug to treat various diseases.

Mechanism of Action

2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has been found to act as an antioxidant by scavenging reactive oxygen species (ROS) and reactive nitrogen species (RNS). It also binds to and inhibits the activity of cyclooxygenase-2 (COX-2), an enzyme involved in inflammation and cancer. Furthermore, this compound has been shown to induce apoptosis in cancer cells by activating caspase-3, a key enzyme involved in programmed cell death.
Biochemical and Physiological Effects
This compound has been found to possess a variety of biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, inhibit tumor growth and metastasis, and induce apoptosis in cancer cells. It has also been found to possess anti-angiogenic, anti-proliferative, and anti-metastatic effects. In addition, this compound has been found to possess anti-inflammatory and anti-microbial properties.

Advantages and Limitations for Lab Experiments

2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has several advantages for laboratory experiments. It is easily synthesized and can be stored in a stable form. Furthermore, its structure is relatively simple, making it easy to identify and quantify. However, this compound has several limitations for laboratory experiments. It is not very soluble in water and is unstable in acidic conditions. In addition, it is not very stable in light and air.

Future Directions

2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione has a wide range of potential applications in the fields of medicine, biochemistry, and pharmacology. Potential future directions include further research into its anti-inflammatory, anti-cancer, and antioxidant properties, as well as its potential use as a drug to treat various diseases. Additionally, further research into its anti-angiogenic, anti-proliferative, and anti-metastatic effects could lead to new treatments for cancer. Finally, further research into its anti-microbial properties could lead to new treatments for infections.

Synthesis Methods

2-methyl-3-phenyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione can be synthesized using a variety of methods. The most common method is the condensation reaction of 2-amino-3-methyl-3H,4H,5H-chromeno[2,3-d]pyrimidine-4,5-dione (Athis compound) and a carboxylic acid in the presence of a base such as sodium hydroxide. The reaction produces this compound and water as the by-products. Other methods for synthesizing this compound include the reaction of Athis compound with an alkyl halide in the presence of a base, the reaction of an alkyl halide with a carboxylic acid in the presence of a base, and the reaction of an alkyl halide with an aldehyde in the presence of a base.